5-bromo-N-(3-methylphenyl)furan-2-carboxamide
Description
5-bromo-N-(3-methylphenyl)furan-2-carboxamide, commonly referred to as BNF-2, is a synthetic organic compound that has been used in a variety of scientific applications, including as a model compound in drug discovery and development, as a reagent in chemical synthesis, and as a fluorescent probe in biochemical assays. BNF-2 is an amide of the brominated furan and is structurally related to the natural product, 2-bromo-2-nitropropane-1,3-diol (BNPD). BNF-2 has been studied extensively in recent years due to its unique properties and potential applications.
Scientific Research Applications
Anticancer Activity
5-bromo-n-(3-methylphenyl)-2-furamide: has been explored for its potential anticancer properties. Research indicates that derivatives of this compound exhibit antiproliferative effects against various human cancer cell lines . These findings suggest that the compound and its derivatives could be valuable in the development of new anticancer agents.
Antifungal and Antibacterial Effects
Compounds related to 5-bromo-n-(3-methylphenyl)-2-furamide have shown a broad spectrum of biological activities, including antifungal and moderate antibacterial effects . This makes them candidates for further research in developing treatments for infectious diseases caused by fungi and bacteria.
Antiprotozoal Activity
The antiprotozoal activity of 5-bromo-n-(3-methylphenyl)-2-furamide derivatives has been documented, which could lead to new therapies for diseases caused by protozoan parasites . This application is particularly relevant for addressing health issues in tropical regions where such infections are prevalent.
Nonlinear Optical Properties
Studies have been conducted on the nonlinear optical (NLO) properties of thiophene-based amide derivatives, which include compounds structurally similar to 5-bromo-n-(3-methylphenyl)-2-furamide . These properties are significant for applications in photonics and optoelectronics, such as in the development of new materials for optical switches and modulators.
Chemical Reactivity Descriptors
The chemical reactivity descriptors, including chemical hardness, electronic chemical potential, ionization potential, electron affinity, and electrophilicity index, have been calculated for synthesized compounds related to 5-bromo-n-(3-methylphenyl)-2-furamide . These descriptors are crucial for understanding the reactivity and stability of the compound, which is essential for its application in various chemical reactions and processes.
Cancer Chemopreventive Properties
Indole derivatives, which share a similar structural motif with 5-bromo-n-(3-methylphenyl)-2-furamide , have been shown to possess cancer chemopreventive properties . The consumption of vegetables rich in such compounds has been associated with a decreased risk of human cancers, suggesting a dietary application for the prevention of cancer.
properties
IUPAC Name |
5-bromo-N-(3-methylphenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO2/c1-8-3-2-4-9(7-8)14-12(15)10-5-6-11(13)16-10/h2-7H,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFGQKZTXYFTFRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CC=C(O2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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